(3S)-Aminoquinuclidine-D1 Dihydrochloride
Overview
Description
Molecular Structure Analysis
The molecular formula of “(3S)-Aminoquinuclidine-D1 Dihydrochloride” is C7H15DCl2N2 . The exact molecular structure is not provided in the available resources.Physical And Chemical Properties Analysis
“this compound” is an off-white solid . It is soluble in DMSO, Methanol, and Water .Scientific Research Applications
Synthesis and Chemical Analysis
- Directed Synthesis of Noncentrosymmetric Molybdates : In a study by Veltman et al. (2006), the (3S)-Aminoquinuclidine-D1 Dihydrochloride was used in the directed synthesis of noncentrosymmetric molybdates. The research involved the synthesis of new compounds through a series of reactions under hydrothermal conditions. This study highlights the role of this compound in the development of new materials with specific crystallographic properties, particularly for noncentrosymmetric compounds with potential applications in materials science (Veltman et al., 2006).
Molecular Dynamics and Drug Design
- Design of Tetrahydroquinoline Derivatives for Cancer Research : Xu et al. (2022) utilized compounds related to this compound in the design of novel tetrahydroquinoline derivatives targeting lysine-specific demethylase 1 (LSD1), a significant enzyme in cancer research. This work involved the use of 3D-QSAR models and molecular simulations to propose new compounds with potential applications in anticancer drug design (Xu et al., 2022).
Pharmaceutical Chemistry
- Synthesis of Enantiomers for Serotonin Receptor Ligands : Parnes and Shelton (1996) reported the synthesis of this compound enantiomers, which are key components in various serotonin receptor ligands. This research is crucial in the development of pharmaceuticals targeting the serotonin system, with implications in treating disorders related to serotonin regulation (Parnes & Shelton, 1996).
Biological Studies
- Analysis of Biological Enzyme Inhibitors : In a study by Liu et al. (2008), this compound was potentially implicated in the analysis of dehydroquinate synthase (DHQS) inhibitors. DHQS is a key enzyme in the shikimate pathway in bacteria, making it a target for antimicrobial agents. This research reflects the broader role of this compound-related compounds in exploring enzyme inhibitors for therapeutic applications (Liu et al., 2008).
Mechanism of Action
- ERα is crucial in estrogen-mediated growth signaling, especially in breast tumors that express ERα .
- By blocking ER transcriptional activity, it disrupts estrogen signaling pathways, which are essential for the growth of ER-positive breast cancer cells .
- Downstream effects involve decreased cell growth and survival due to disrupted ER-mediated gene expression .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
properties
IUPAC Name |
(3S)-3-deuterio-1-azabicyclo[2.2.2]octan-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2/c8-7-5-9-3-1-6(7)2-4-9/h6-7H,1-5,8H2/t7-/m1/s1/i7D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REUAXQZIRFXQML-DZWZAEAASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCC1C(C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H][C@]1(CN2CCC1CC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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